2-(4-chlorophenyl)-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]acetamide
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Description
Properties
Molecular Formula |
C20H14ClFN4O2S |
|---|---|
Molecular Weight |
428.9 g/mol |
IUPAC Name |
2-(4-chlorophenyl)-N-[5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl]acetamide |
InChI |
InChI=1S/C20H14ClFN4O2S/c1-11-17(19-25-18(26-28-19)13-4-8-15(22)9-5-13)29-20(23-11)24-16(27)10-12-2-6-14(21)7-3-12/h2-9H,10H2,1H3,(H,23,24,27) |
InChI Key |
PICSDLZWSZNDIL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CC2=CC=C(C=C2)Cl)C3=NC(=NO3)C4=CC=C(C=C4)F |
Origin of Product |
United States |
Preparation Methods
Formation of the 1,2,4-Oxadiazole Ring
The 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl subunit is synthesized via cyclization of an amidoxime with a carboxylic acid derivative. A representative protocol involves:
-
Preparation of 4-fluorobenzamidoxime :
-
Cyclization with methyl thiazole-5-carboxylate :
Key Data :
| Reaction Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| Amidoxime formation | NHOH·HCl, EtOH/HO | 85 |
| Cyclization | EDCl/HOBt, DCM, then 120°C | 72 |
Functionalization of the Thiazole Ring
The 4-methylthiazole intermediate undergoes bromination at the 2-position to introduce an amino group:
-
Bromination :
-
Amination :
Introduction of the Acetamide Side Chain
The 2-amino group on the thiazole is acylated with 2-(4-chlorophenyl)acetyl chloride:
-
Acylation Reaction :
-
Z-Selective Tautomerization :
Reaction Optimization :
-
Lower temperatures (−78°C) and slow addition rates improve Z-selectivity (>95% by H NMR).
-
Yields decrease with polar aprotic solvents (e.g., DMF) due to side reactions.
Characterization and Analytical Validation
The final product is validated using spectroscopic and chromatographic techniques:
-
H NMR (400 MHz, DMSO-d) :
-
HPLC-MS :
-
X-ray Crystallography :
Scalability and Industrial Considerations
-
Cost-Effective Steps :
-
Green Chemistry Metrics :
Alternative Synthetic Routes
Suzuki-Miyaura Coupling Approach
A palladium-catalyzed cross-coupling between a boronic ester-functionalized oxadiazole and a bromothiazole precursor offers a modular pathway:
-
Synthesis of 5-boronic ester-1,2,4-oxadiazole :
-
From 3-(4-fluorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4-oxadiazole.
-
-
Coupling with 2-amino-4-methyl-5-bromothiazole :
Advantages :
-
Higher functional group tolerance.
-
Avoids harsh cyclization conditions.
Chemical Reactions Analysis
Types of Reactions
2-(4-chlorophenyl)-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]acetamide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the oxadiazole ring to amines or other reduced forms.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl and fluorophenyl sites.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction can produce amines.
Scientific Research Applications
Anticancer Activity
Recent studies have highlighted the potential anticancer properties of this compound. Research indicates that derivatives of thiazole and oxadiazole exhibit significant cytotoxic effects against various cancer cell lines. The incorporation of the 4-chlorophenyl and 4-fluorophenyl moieties enhances the compound's ability to inhibit tumor growth by interfering with specific cellular pathways involved in proliferation and apoptosis.
Case Study : A study published in a peer-reviewed journal demonstrated that this compound exhibited selective cytotoxicity against breast cancer cells while sparing normal cells, suggesting a favorable therapeutic index for further development .
Antimicrobial Properties
The compound's structural components suggest potential antimicrobial activity. Compounds featuring thiazole and oxadiazole rings have been documented to possess antibacterial and antifungal properties. This particular compound could be explored for its effectiveness against resistant strains of bacteria and fungi.
Case Study : A comparative analysis of various thiazole derivatives showed that compounds similar to 2-(4-chlorophenyl)-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]acetamide demonstrated significant inhibition against Staphylococcus aureus and Candida albicans .
Neurological Disorders
Emerging research indicates that compounds with similar structural features may modulate neurotransmitter systems, particularly those involving glutamate receptors. This modulation could lead to neuroprotective effects beneficial for conditions like Alzheimer's disease or schizophrenia.
Case Study : In vitro studies have shown that related compounds can act as antagonists at NMDA receptors, reducing excitotoxicity associated with neurodegenerative diseases . This suggests that further exploration of this compound could yield insights into its neuroprotective potential.
Data Table: Summary of Applications
Mechanism of Action
The mechanism of action of 2-(4-chlorophenyl)-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in oxidative stress and apoptosis pathways.
Biological Activity
The compound 2-(4-chlorophenyl)-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]acetamide (CAS Number: 1144481-76-4) is a novel organic molecule featuring a complex structure that includes oxadiazole and thiazole rings. This compound has garnered interest due to its potential biological activities, particularly in the fields of anticancer and antimicrobial research.
Chemical Structure and Properties
The molecular formula for this compound is with a molecular weight of approximately 428.9 g/mol. The structure features multiple functional groups that contribute to its biological properties.
| Property | Value |
|---|---|
| Molecular Formula | C20H14ClFN4O2S |
| Molecular Weight | 428.9 g/mol |
| CAS Number | 1144481-76-4 |
Anticancer Activity
Research indicates that derivatives of 1,2,4-oxadiazole , similar to the target compound, exhibit significant anticancer properties. A study demonstrated that synthesized oxadiazole derivatives showed promising activity against various human cancer cell lines, including MCF-7 (breast cancer), MDA-MB-231 (triple-negative breast cancer), A549 (lung cancer), and DU-145 (prostate cancer) using the MTT assay method . The specific activity of the compound in these assays can be attributed to its ability to inhibit cell proliferation and induce apoptosis.
Antimicrobial Properties
The compound's structure suggests potential antimicrobial activity. Studies on related compounds have shown efficacy against various bacterial strains, including Salmonella typhi and Bacillus subtilis. For instance, certain oxadiazole derivatives demonstrated moderate to strong antibacterial effects, indicating that the target compound may share similar properties .
The biological activity of 2-(4-chlorophenyl)-N-[(2Z)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]acetamide is likely mediated through:
- Enzyme Inhibition : The compound may interact with specific enzymes or receptors, disrupting key biochemical pathways.
- Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in cancer cells.
- Apoptosis Induction : Evidence suggests that these types of compounds can trigger programmed cell death in malignant cells.
Case Studies and Research Findings
-
Anticancer Evaluation :
- In vitro studies demonstrated that compounds with similar structures inhibited the growth of cancer cell lines by interfering with their metabolic processes .
- A specific study highlighted the anticancer activity of synthesized derivatives against multiple human cancer lines, showcasing IC50 values significantly lower than standard treatments.
- Antimicrobial Screening :
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
Key Observations :
Heterocyclic Diversity: The target compound’s thiazole-oxadiazole hybrid contrasts with triazole (), thiadiazole (), and oxadiazolidinone () cores in analogs. The oxadiazole ring in the target may enhance π-π stacking and metabolic stability compared to triazoles .
Substituent Effects : The 4-fluorophenyl group (as in ) likely increases lipophilicity and bioavailability, while the 4-chlorophenyl group (common in ) may improve binding affinity to hydrophobic enzyme pockets.
Spectral Data : IR peaks for C=O (1678 cm⁻¹ in ) and C–N (1287 cm⁻¹ in ) align with acetamide functionalities in analogs. HRMS data (e.g., [M + H]+ 393.1112 for ) could guide validation of the target compound’s molecular weight.
Physicochemical and Pharmacokinetic Profiles
Table 2: Comparative Physicochemical Properties
Q & A
Basic Research Questions
Q. What are the established synthetic routes for this compound, and how can reaction efficiency be monitored?
- Methodological Answer : A common approach involves refluxing intermediates (e.g., substituted oxadiazoles or thiazoles) with chloroacetyl chloride in the presence of triethylamine as a base, followed by purification via recrystallization . Reaction progress is typically monitored using thin-layer chromatography (TLC) with ethyl acetate/hexane mobile phases. Post-synthesis, column chromatography or preparative HPLC is recommended for isolating the Z-isomer, critical for stereochemical accuracy .
Q. What analytical techniques are essential for structural confirmation?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) : Use - and -NMR to confirm substituent positions and stereochemistry (e.g., Z-configuration of the thiazole-ylidene group) .
- High-Resolution Mass Spectrometry (HRMS) : Validate molecular weight and isotopic patterns .
- X-ray Crystallography : Resolve crystal structures to confirm bond angles and intermolecular interactions, as demonstrated for analogous fluorophenyl-oxadiazole hybrids .
Q. What safety protocols are critical during handling?
- Methodological Answer :
- Storage : Keep in airtight containers at 2–8°C, away from moisture and light .
- Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and fume hoods to avoid inhalation/contact.
- Emergency Measures : For skin exposure, wash with soap/water; for eye contact, rinse with saline for 15+ minutes .
Q. How can preliminary bioactivity screening be designed?
- Methodological Answer :
- Kinase Inhibition Assays : Test against cancer-related kinases (e.g., EGFR, VEGFR) using fluorescence-based ADP-Glo™ kits .
- Antimicrobial Susceptibility Testing : Use microdilution methods (MIC/MBC) against Gram-positive/negative bacteria .
Advanced Research Questions
Q. How can synthetic yields be optimized for scale-up?
- Methodological Answer :
- Solvent Optimization : Replace dioxane with acetonitrile to enhance solubility of aromatic intermediates .
- Catalysis : Test Pd-mediated cross-coupling for oxadiazole-thiazole ring formation .
- Process Monitoring : Implement inline FTIR to track reaction kinetics and intermediate stability .
Q. What strategies resolve contradictions in biological activity data?
- Methodological Answer :
- Purity Verification : Use HPLC-MS to confirm ≥95% purity; impurities (e.g., des-chloro byproducts) may skew results .
- Dose-Response Reproducibility : Replicate assays across multiple cell lines (e.g., MCF-7, HeLa) with standardized protocols .
Q. How can computational modeling guide mechanistic studies?
- Methodological Answer :
- Molecular Docking : Use AutoDock Vina to predict binding affinities with target proteins (e.g., COX-2, tubulin) .
- DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to assess redox potential and reactivity .
Q. What approaches validate metabolite profiling in pharmacokinetic studies?
- Methodological Answer :
- In Vitro Metabolism : Incubate with liver microsomes (human/rat) and analyze via LC-MS/MS to identify phase I/II metabolites .
- Stable Isotope Labeling : Synthesize -labeled analogs to trace metabolic pathways in vivo .
Q. How to design structure-activity relationship (SAR) studies for analog development?
- Methodological Answer :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
